Cas no 1396716-41-8 (1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine
• CAS No: 1396716-41-8
• MF: C₁₅H₁₆ClNO₂S₂
• MW: 341.876040458679
• CID: 6537532
• Update Time: 2025-05-20

1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine
• 1-(2-chlorophenyl)sulfonyl-4-thiophen-2-ylpiperidine

• Inchi： 1S/C15H16ClNO2S2/c16-13-4-1-2-6-15(13)21(18,19)17-9-7-12(8-10-17)14-5-3-11-20-14/h1-6,11-12H,7-10H2
• InChI Key： GRDDDUQNAPJNQD-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2Cl)(=O)=O)CCC(C2SC=CC=2)CC1

Additional information on 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine

Introduction to 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396716-41-8)

1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine, identified by its CAS number 1396716-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl-piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the combination of a chlorobenzene sulfonyl group and a thiophene ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The sulfonyl-piperidine core in 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine is a critical pharmacophore that has been extensively studied for its role in modulating various biological targets. Sulfonyl-piperidines are widely recognized for their ability to interact with proteins and enzymes, making them promising candidates for the development of small-molecule inhibitors. The presence of the chlorobenzene sulfonyl group enhances the compound's lipophilicity and binding affinity, while the thiophene ring introduces additional functional diversity, enabling interactions with specific biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Thiophene derivatives, in particular, have shown remarkable potential in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The integration of a thiophene moiety into the piperidine framework in 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine not only improves its pharmacokinetic properties but also expands its therapeutic spectrum.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain kinases and enzymes involved in cellular signaling pathways. Kinases play a crucial role in many physiological processes, and their dysregulation is often associated with various diseases. By targeting these enzymes, 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine has demonstrated potential in preclinical studies as a tool for modulating these pathways. Specifically, research indicates that this compound may interfere with the activity of tyrosine kinases, which are implicated in cancer progression and inflammation.

The chlorobenzene sulfonyl group further enhances the compound's interaction with biological targets by providing a polar surface area that can engage with hydrophilic regions of proteins. This dual interaction mechanism—combining lipophilic and hydrophilic interactions—makes 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine an intriguing candidate for further development. Additionally, the electronic properties of the thiophene ring contribute to the compound's reactivity and binding affinity, allowing it to form stable complexes with biological targets.

In vitro studies have revealed that 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine exhibits notable inhibitory effects on several enzymes relevant to disease pathways. For instance, it has shown promise in reducing the activity of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. The compound's ability to modulate JAK activity without significant off-target effects makes it a promising candidate for therapeutic applications in conditions such as rheumatoid arthritis and psoriasis.

Moreover, research has explored the potential of 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine as an antitumor agent. Its structure allows it to interact with tubulin polymerization, inhibiting microtubule formation and thereby disrupting cell division in cancer cells. Preliminary studies suggest that this compound may be effective against various types of cancer, including breast cancer, leukemia, and solid tumors. The dual action on both kinase inhibition and microtubule disruption provides a multifaceted approach to cancer therapy.

The synthesis of 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorobenzene sulfonyl group typically involves sulfonation followed by chlorination or direct sulfonylation using appropriate reagents. The thiophene ring is then incorporated through cross-coupling reactions or nucleophilic substitution methods. Advanced synthetic techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties. Studies indicate that 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine exhibits good solubility in both aqueous and lipid environments, facilitating its absorption and distribution throughout the body. Additionally, its metabolic stability suggests that it can remain active within biological systems for extended periods, increasing its therapeutic efficacy.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine and its biological targets. These studies have provided insights into the key residues involved in binding and have guided modifications to enhance potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can predict the behavior of this compound within complex biological systems.

The development of new drugs often involves iterative optimization based on structural modifications derived from initial lead compounds like 1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine. Researchers can explore analogs by varying substituents on the piperidine ring or introducing additional functional groups to fine-tune biological activity. Such modifications are guided by both experimental data and computational predictions, ensuring that each derivative retains desirable properties while improving therapeutic potential.

In conclusion,1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396716-41-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of a chlorobenzene sulfonyl group and a thiophene ring makes it an effective scaffold for modulating key disease-related pathways. As research continues to uncover new therapeutic applications for this compound,1-(2-chlorobenzenesulfonyl)-4-(thiophen-2-yl)piperidine is poised to play an important role in future drug development efforts.